N-(2,3-dimethylphenyl)-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)butanamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)butanamide
• InChI: InChI=1S/C19H20N4O2/c1-13-7-5-9-15(14(13)2)21-17(24)10-6-11-18-22-19(23-25-18)16-8-3-4-12-20-16/h3-5,7-9,12H,6,10-11H2,1-2H3,(H,21,24)
• InChI Key: FXFCIDBHVMTQDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=N3)C
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

N-(2,3-dimethylphenyl)-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)butanamide involves the inhibition of various signaling pathways that are involved in cancer cell growth and proliferation, neurodegeneration, and inflammation. This compound has been shown to inhibit the activity of various enzymes and proteins such as NF-κB, COX-2, and iNOS.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer therapy, it has been found to induce apoptosis in cancer cells and inhibit their proliferation. In neuroprotection, it has been shown to protect neurons from oxidative stress and prevent neurodegeneration. In inflammation, it has been found to reduce the production of pro-inflammatory cytokines and inhibit the activity of various enzymes and proteins involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dimethylphenyl)-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)butanamide in lab experiments is its potential applications in various fields such as cancer therapy, neuroprotection, and inflammation. However, one of the limitations is the lack of information on its toxicity and safety profiles, which is crucial for its future development as a drug candidate.

Future Directions

There are several future directions for the research on N-(2,3-dimethylphenyl)-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)butanamide. One direction is to further investigate its potential applications in cancer therapy, neuroprotection, and inflammation. Another direction is to study its safety and toxicity profiles to determine its potential as a drug candidate. Additionally, the development of more efficient synthesis methods and analogs of this compound could lead to the discovery of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)butanamide involves the reaction of 2,3-dimethylbenzoyl chloride with 3-(pyridin-2-yl)-1,2,4-oxadiazol-5-amine in the presence of a base. The resulting product is then treated with butanoyl chloride to obtain this compound.

Scientific Research Applications

N-(2,3-dimethylphenyl)-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)butanamide has been studied for its potential applications in various fields such as cancer therapy, neuroprotection, and inflammation. In cancer therapy, this compound has shown promising results in inhibiting the growth and proliferation of cancer cells. In neuroprotection, it has been found to protect neurons from oxidative stress and prevent neurodegeneration. Inflammation is also an area of interest, as this compound has been shown to reduce inflammation in various models.